Cas no 75509-69-2 (6-prop-2-en-1-yl-5,6,7,8-tetrahydro-1,6-naphthyridine)

75509-69-2 structure
Product name:6-prop-2-en-1-yl-5,6,7,8-tetrahydro-1,6-naphthyridine
6-prop-2-en-1-yl-5,6,7,8-tetrahydro-1,6-naphthyridine Chemical and Physical Properties
Names and Identifiers
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- 6-prop-2-en-1-yl-5,6,7,8-tetrahydro-1,6-naphthyridine
- 6-prop-2-enyl-7,8-dihydro-5H-1,6-naphthyridine
- SCHEMBL11323307
- DTXSID40226444
- 5,6,7,8-Tetrahydro-6-allyl-1,6-naphthyridine
- MHWQLNZJURVJNJ-UHFFFAOYSA-N
- 1,6-Naphthyridine, 5,6,7,8-tetrahydro-6-(2-propenyl)-
- 75509-69-2
- 5,6,7,8-tetrahydro-6-allyl-1,6-naphtyridine
- 6-(2-Propenyl)-5,6,7,8-Tetrahydro-1,6-naphthyridine
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- Inchi: InChI=1S/C11H14N2/c1-2-7-13-8-5-11-10(9-13)4-3-6-12-11/h2-4,6H,1,5,7-9H2
- InChI Key: MHWQLNZJURVJNJ-UHFFFAOYSA-N
- SMILES: C=CCN1CCC2=C(C1)C=CC=N2
Computed Properties
- Exact Mass: 174.115698455g/mol
- Monoisotopic Mass: 174.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 16.1Ų
- XLogP3: 1.4
6-prop-2-en-1-yl-5,6,7,8-tetrahydro-1,6-naphthyridine Related Literature
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Matthew J. Byrnes,Malcolm H. Chisholm,David F. Dye,Christopher M. Hadad,Brian D. Pate,Paul J. Wilson,Jeffrey M. Zaleski Dalton Trans., 2004, 523-529
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2. A 4-aminonaphthalimide-based fluorescent traceable prodrug with excellent photoinduced cytotoxicity†Shilong Zhong,Lingling Zhang,Mengwen Yi Chem. Commun., 2021,57, 6558-6561
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Jaskiranjit Kang,Jonathan P. Richardson,Derek Macmillan Chem. Commun., 2009, 407-409
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Guofu Zhang,Yiyong Zhao,Chengrong Ding Org. Biomol. Chem., 2019,17, 7684-7688
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Yasuhito Sugano,Mun'delanji C. Vestergaard,Masato Saito,Eiichi Tamiya Chem. Commun., 2011,47, 7176-7178
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